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Compound of Interest

Compound Name: CK1-IN-2 hydrochloride

Cat. No.: B15544213 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive guide for the preparation, storage, and handling of

CK1-IN-2 hydrochloride stock solutions for research applications. CK1-IN-2 is a potent

inhibitor of Casein Kinase 1 (CK1) isoforms, particularly CK1α, CK1δ, and CK1ε, as well as

p38α.[1] It functions as an ATP-competitive inhibitor, making it a valuable tool for studying the

roles of these kinases in various cellular processes, including Wnt, Hedgehog, and Hippo

signaling pathways. Adherence to the detailed protocols and safety guidelines outlined herein

is crucial for ensuring the integrity of the inhibitor and the safety of laboratory personnel.

Physicochemical Properties and Mechanism of
Action
CK1-IN-2 hydrochloride is a small molecule inhibitor that targets the ATP-binding pocket of

CK1 isoforms.[1] By blocking the kinase activity of CK1, it modulates downstream signaling

pathways implicated in numerous physiological and pathological processes, including cancer

and neurodegenerative diseases.

Mechanism of Action: Inhibition of CK1 Signaling
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Caption: Wnt signaling pathway modulation by CK1-IN-2.

Quantitative Data Summary
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The following tables provide key quantitative data for the preparation and storage of CK1-IN-2
hydrochloride.

Property Value Notes

Solubility in DMSO 50 mg/mL (161.66 mM)

Requires warming and

sonication for complete

dissolution.

Molecular Weight 309.19 g/mol -

IC₅₀ Values

CK1α: 123 nM, CK1δ: 19.8

nM, CK1ε: 26.8 nM, p38α: 74.3

nM

Potent inhibitor of multiple

kinases.[1]

Storage Conditions Temperature Duration Recommendations

Solid Powder -20°C 3 years

Store in a tightly

sealed container,

protected from light

and moisture.

Stock Solution in

DMSO
-80°C 6 months

Aliquot to avoid

repeated freeze-thaw

cycles.

-20°C 1 month

Aliquot to avoid

repeated freeze-thaw

cycles.

Experimental Protocols
Required Materials and Equipment

CK1-IN-2 hydrochloride powder

Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade

Sterile, amber or light-protected microcentrifuge tubes
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Calibrated analytical balance

Vortex mixer

Sonicator water bath

Calibrated micropipettes and sterile filter tips

0.22 µm sterile syringe filter (PTFE or nylon membrane recommended for DMSO)

Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant

gloves.

Safety Precautions
CK1-IN-2 hydrochloride is a potent chemical compound. Handle with care in a well-ventilated

area, preferably within a chemical fume hood.[2] Wear appropriate PPE at all times to avoid

skin and eye contact.[1][3][4][5] Refer to the Safety Data Sheet (SDS) for complete safety

information.

Protocol for Preparation of a 50 mM Stock Solution
This protocol describes the preparation of 1 mL of a 50 mM CK1-IN-2 hydrochloride stock

solution in DMSO.

Experimental Workflow: Stock Solution Preparation

Stock Solution Preparation Workflow

Start 1. Weigh 15.46 mg of
CK1-IN-2 HCl powder

2. Add 1 mL of
anhydrous DMSO

3. Vortex and sonicate
until fully dissolved

4. Sterile filter with
0.22 µm syringe filter

5. Aliquot into sterile,
light-protected tubes

6. Store at -80°C
or -20°C End

Click to download full resolution via product page

Caption: Workflow for the preparation of CK1-IN-2 hydrochloride stock solution.

Step-by-Step Procedure:
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Preparation: Before starting, ensure the workspace is clean and all necessary materials and

equipment are readily available. Don appropriate PPE.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh 15.46 mg of CK1-IN-2 hydrochloride powder directly into the tube.

Dissolution: Add 1 mL of anhydrous, cell culture grade DMSO to the tube containing the

powder.

Solubilization: Tightly cap the tube and vortex the solution for 1-2 minutes. To ensure

complete dissolution, place the tube in a sonicator water bath and sonicate for 10-15

minutes. The solution should be clear and free of any visible particulates. Gentle warming

(up to 37°C) can aid in dissolution.

Sterile Filtration (Optional but Recommended): For cell culture applications, sterile filtration is

recommended.[6][7] Draw the solution into a sterile syringe, attach a 0.22 µm sterile syringe

filter, and dispense the filtered solution into a new sterile, light-protected tube.[8] Use a filter

with a membrane compatible with DMSO, such as PTFE or nylon.[6]

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in sterile, light-protected microcentrifuge

tubes.[7][9]

Storage: Label the aliquots clearly with the compound name, concentration, date of

preparation, and your initials. Store the aliquots at -80°C for long-term storage (up to 6

months) or at -20°C for short-term storage (up to 1 month).

Preparation of Working Solutions
To prepare a working solution for cell culture experiments, thaw a single aliquot of the stock

solution at room temperature. Dilute the stock solution to the desired final concentration using

pre-warmed cell culture medium. It is advisable to perform serial dilutions to ensure accuracy.

The final concentration of DMSO in the cell culture medium should typically be kept below 0.5%

to avoid solvent-induced cytotoxicity.[10] Always include a vehicle control (media with the same

final concentration of DMSO) in your experiments.
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Quality Control
To ensure the reliability of experimental results, it is important to perform simple quality control

checks on the prepared stock solution.

Visual Inspection: The stock solution should be a clear, colorless to pale yellow solution, free

of any visible precipitates or particulates.

Solubility Check: After thawing an aliquot for an experiment, visually inspect for any

precipitation. If crystals have formed, warm the solution to 37°C and vortex to redissolve.

Functional Assay: The most definitive quality control is to test the activity of the prepared

stock solution in a known functional assay, such as a cell-based assay measuring the

inhibition of a known CK1-dependent process.

pH Measurement (for aqueous solutions): While the primary stock is in DMSO, if subsequent

dilutions are made in aqueous buffers for biochemical assays, ensure the final pH of the

working solution is within the desired range for the experiment.

Conclusion
Proper preparation and storage of CK1-IN-2 hydrochloride stock solutions are fundamental

for obtaining accurate and reproducible experimental data. By following these detailed

protocols and adhering to the safety guidelines, researchers can confidently utilize this potent

inhibitor to investigate the multifaceted roles of Casein Kinase 1 in cellular signaling and

disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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